Cas no 1095953-42-6 (N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide)
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinecarboxamide, N-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
- N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide
- AKOS017058305
- MLS002155794
- N-(4-methoxyphenyl)-1-tosylpyrrolidine-2-carboxamide
- N-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]prolinamide
- F1475-0198
- SMR000136348
- HMS2450D22
- 1095953-42-6
- Oprea1_723526
- MLS000531370
- CHEMBL1478323
-
- Inchi: 1S/C19H22N2O4S/c1-14-5-11-17(12-6-14)26(23,24)21-13-3-4-18(21)19(22)20-15-7-9-16(25-2)10-8-15/h5-12,18H,3-4,13H2,1-2H3,(H,20,22)
- InChI Key: JKYGWAOMHTWBPQ-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCC1C(NC1=CC=C(OC)C=C1)=O
Computed Properties
- Exact Mass: 374.13002836g/mol
- Monoisotopic Mass: 374.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Density: 1.309±0.06 g/cm3(Predicted)
- pka: 13.68±0.70(Predicted)
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1475-0198-2μmol |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-5μmol |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-10μmol |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-20μmol |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-1mg |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-2mg |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-3mg |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-4mg |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-5mg |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1475-0198-10mg |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide |
1095953-42-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide
Research Briefing on N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide (CAS: 1095953-42-6)
N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide (CAS: 1095953-42-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-2-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role in targeting specific biological pathways, making it a promising candidate for drug development.
The compound's chemical structure, featuring a 4-methoxyphenyl group and a 4-methylbenzenesulfonyl moiety, contributes to its distinctive pharmacological properties. Research has demonstrated that these functional groups enhance the molecule's binding affinity to target proteins, thereby improving its efficacy. Computational modeling and in vitro assays have further elucidated its mechanism of action, revealing its potential as a selective inhibitor for enzymes involved in inflammatory and oncogenic pathways.
Recent publications highlight the synthesis and optimization of N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide derivatives to improve their pharmacokinetic profiles. Structure-activity relationship (SAR) studies have identified key modifications that enhance bioavailability and reduce off-target effects. For instance, the introduction of electron-withdrawing substituents on the phenyl ring has been shown to increase metabolic stability, while modifications to the sulfonyl group improve solubility.
In vivo studies have provided preliminary evidence of the compound's therapeutic potential. Animal models of chronic inflammation and cancer have shown significant reduction in disease markers following treatment with this molecule. These findings are supported by histopathological analyses and biomarker assays, which indicate minimal toxicity and favorable safety profiles. However, further preclinical validation is required to assess its long-term effects and potential for clinical translation.
The broader implications of this research extend to the development of novel therapeutics for conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain cancers. The ability of N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide to modulate key signaling pathways positions it as a versatile tool for both academic research and pharmaceutical applications. Collaborative efforts between academia and industry are expected to accelerate its progression into clinical trials.
In conclusion, N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide represents a promising avenue for drug discovery. Its unique chemical structure, combined with robust preclinical data, underscores its potential as a therapeutic agent. Future research should focus on optimizing its formulation and exploring combination therapies to maximize its clinical impact. This briefing underscores the importance of continued investment in the development of innovative small molecules to address unmet medical needs.
1095953-42-6 (N-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)